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Compound of Interest

Compound Name: DAF-FM DA

Cat. No.: B161413 Get Quote

Topic: Optimal Concentration of DAF-FM DA for Live Cell Imaging

For: Researchers, scientists, and drug development professionals.

This document provides detailed application notes and protocols for the use of 4-amino-5-

methylamino-2',7'-difluorofluorescein diacetate (DAF-FM DA) for the detection and

quantification of nitric oxide (NO) in live cells.

Introduction
DAF-FM DA is a cell-permeable fluorescent probe widely used for the detection of intracellular

nitric oxide, a critical signaling molecule in various physiological and pathological processes.[1]

[2] The probe itself is non-fluorescent but becomes highly fluorescent upon reaction with NO,

allowing for real-time imaging and quantification of NO production in living cells.[1][3][4] This

document outlines the optimal concentrations, detailed experimental protocols, and key

considerations for successful live cell imaging using DAF-FM DA.

Principle of Detection
The detection of nitric oxide by DAF-FM DA is a multi-step process. First, the cell-permeant

DAF-FM DA passively diffuses across the cell membrane. Inside the cell, intracellular

esterases cleave the diacetate groups, converting it to the cell-impermeant DAF-FM.[1][4][5] In

the presence of NO and oxygen, DAF-FM undergoes a reaction to form a highly fluorescent

triazole derivative.[6] The resulting fluorescence intensity is directly proportional to the
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intracellular NO concentration. The fluorescent product has an excitation maximum of

approximately 495 nm and an emission maximum of around 515 nm.[1][2][7]

Signaling Pathway and Detection Mechanism
The following diagram illustrates the mechanism of intracellular NO detection using DAF-FM
DA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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